Cas no 117297-54-8 (Benzoicacid, 2-amino-5-(2-chlorophenoxy)-)

• Product Name: Benzoicacid, 2-amino-5-(2-chlorophenoxy)-
• CAS No: 117297-54-8
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 98228
• PubChem ID: 14883243
• Update Time: 2025-04-18

Benzoicacid, 2-amino-5-(2-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-amino-5-(2-chlorophenoxy)-
• 2-amino-5-(2-chlorophenoxy)benzoic acid
• DTXSID50564985
• 117297-54-8
• AKOS000813841

• Inchi： 1S/C13H10ClNO3/c14-10-3-1-2-4-12(10)18-8-5-6-11(15)9(7-8)13(16)17/h1-7H,15H2,(H,16,17)
• InChI Key： JTBDRRSGXABCFN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 263.0349209g/mol
• Monoisotopic Mass: 263.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.6Ų